5-Chloro-6-methoxypyrimidin-4-amine
Overview
Description
5-Chloro-6-methoxypyrimidin-4-amine is a chemical compound with the molecular formula C5H6ClN3O and a molecular weight of 159.57 . It is a powder that is stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H6ClN3O/c1-10-5-3(6)4(7)8-2-9-5/h2H,1H3,(H2,7,8,9) . The molecular structure is based on structures generated from information available in ECHA’s databases .Physical and Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3, a boiling point of 305.4±37.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . Its molar refractivity is 38.2±0.3 cm3, and it has a polar surface area of 61 Å2 .Scientific Research Applications
Molecular Docking and Spectroscopy Analysis
A study by Aayisha et al. (2019) explored a related compound's molecular structure using spectroscopy and theoretical techniques, highlighting its potential in pharmacology as an antihypertensive agent due to its role as an alpha-2-imidazoline receptor agonist. This research underscores the compound's relevance in drug design and development for treating hypertension Aayisha, S., Devi, T. R., Janani, S., Muthu, S., Raja, M., & Sevvanthi, S. (2019). Journal of Molecular Structure.
Synthesis and Kinase Inhibition
Wada et al. (2012) focused on the synthesis of novel compounds with a 5-fluoropyrimidine core, aiming to develop potential kinase inhibitors. This research illustrates the compound's utility in creating biologically active molecules that can serve as anticancer agents, demonstrating the chemical versatility and potential therapeutic applications of pyrimidine derivatives Wada, H., Cheng, L., Jiang, J., Jiang, Z., Xie, J., Hu, T., Sanganee, H., & Luker, T. (2012). Tetrahedron Letters.
Crystal Structure Analysis
Thanigaimani et al. (2012) reported on the crystal structure of a related compound, detailing its interactions and bonding within the crystal lattice. This study contributes to the understanding of the compound's physical properties and its potential applications in material sciences Thanigaimani, K., Khalib, N. C., Arshad, S., & Razak, I. A. (2012). Acta Crystallographica Section E: Structure Reports Online.
Regioselectivity in Chemical Reactions
Doulah et al. (2014) investigated the regioselectivity of reactions involving a similar compound, shedding light on its reactivity and potential for creating specific molecular architectures. This work is significant for synthetic chemistry, offering insights into designing and conducting reactions for desired outcomes Doulah, A., Eshtiagh-hosseini, H., Mirzaei, M., Nikpour, M., Fazlara, A., & Salimi, A. (2014). Arabian Journal of Chemistry.
Safety and Hazards
The safety information for 5-Chloro-6-methoxypyrimidin-4-amine includes several hazard statements: H302, H312, H315, H319, H332, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
Properties
IUPAC Name |
5-chloro-6-methoxypyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3O/c1-10-5-3(6)4(7)8-2-9-5/h2H,1H3,(H2,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUCCLULXRQPXGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1Cl)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1696280-39-3 |
Source
|
| Record name | 5-chloro-6-methoxypyrimidin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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